Cas no 1865997-50-7 (5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol)
5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1865997-50-7
- 5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
- EN300-1273549
- 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol
-
- Inchi: 1S/C13H17NOS/c1-10(15)4-3-8-14-12-6-2-5-11-7-9-16-13(11)12/h2,5-7,9-10,14-15H,3-4,8H2,1H3
- InChI Key: WORJRUMZAKNJIY-UHFFFAOYSA-N
- SMILES: S1C=CC2=CC=CC(=C12)NCCCC(C)O
Computed Properties
- Exact Mass: 235.10308534g/mol
- Monoisotopic Mass: 235.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 60.5Ų
5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1273549-1.0g |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1273549-50mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 50mg |
$827.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-100mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 100mg |
$867.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-250mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 250mg |
$906.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-500mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 500mg |
$946.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-1000mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 1000mg |
$986.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-2500mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 2500mg |
$1931.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-5000mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 5000mg |
$2858.0 | 2023-10-02 | ||
| Enamine | EN300-1273549-10000mg |
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol |
1865997-50-7 | 10000mg |
$4236.0 | 2023-10-02 |
5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol
Research Brief on 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol (CAS: 1865997-50-7): Recent Advances and Applications
The compound 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol (CAS: 1865997-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiophene core and amino alcohol side chain, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have explored its potential as a modulator of key signaling pathways, with a focus on its selectivity and efficacy in preclinical models.
One of the most notable advancements in the study of this compound is its application in oncology. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol acts as a potent inhibitor of specific tyrosine kinases implicated in tumor proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action. Results indicated a high degree of selectivity for the target kinases, with minimal off-target effects, suggesting its potential as a lead candidate for further drug development.
In addition to its oncological applications, recent investigations have highlighted the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol exhibits neuroprotective properties by modulating oxidative stress pathways. The research employed both cell-based models and animal studies to validate these findings, underscoring the compound's versatility and therapeutic potential across multiple disease areas.
The synthesis and optimization of 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as detailed in a recent Organic Process Research & Development publication. These improvements are critical for facilitating large-scale production and further preclinical evaluation, paving the way for potential clinical trials.
Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and the mitigation of potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol (CAS: 1865997-50-7) represents a compelling area of research with broad implications for drug discovery and development. Its dual functionality as a kinase inhibitor and neuroprotective agent positions it as a versatile candidate for addressing unmet medical needs. Continued exploration of its mechanisms and applications will be essential for realizing its full therapeutic potential.
1865997-50-7 (5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)